Cas no 114554-51-7 (2-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: 2-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 114554-51-7
• MF: C₁₀H₈BrN₃O₂S
• MW: 314.15841960907
• CID: 6418401
• PubChem ID: 135488525
• Update Time: 2024-01-16

2-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-4,5-dihydro-1,3-thiazol-4-one
• (E)-2-(2-(5-bromo-2-hydroxybenzylidene)hydrazinyl)thiazol-4(5H)-one
• Benzaldehyde, 5-bromo-2-hydroxy-, 2-(4,5-dihydro-4-oxo-2-thiazolyl)hydrazone
• 5-bromo-2-hydroxybenzaldehyde (4-oxo-4,5-dihydro-1,3-thiazol-2-yl)hydrazone
• AG-690/09148042
• AKOS000517964
• AKOS001025764
• 2-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-4,5-dihydro-1,3-thiazol-4-one
• 5-bromo-2-hydroxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone
• F1008-0216
• (E)-2-((E)-(5-bromo-2-hydroxybenzylidene)hydrazono)thiazolidin-4-one
• 114554-51-7

• Inchi： 1S/C10H8BrN3O2S/c11-7-1-2-8(15)6(3-7)4-12-14-10-13-9(16)5-17-10/h1-4,15H,5H2,(H,13,14,16)
• InChI Key： BUPWPQSTALKSKT-UHFFFAOYSA-N
• SMILES： C(=NNC1=NC(=O)CS1)C1=CC(Br)=CC=C1O

Computed Properties

• Exact Mass: 312.95206g/mol
• Monoisotopic Mass: 312.95206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 456.1±55.0 °C(Predicted)
• pka: 7.92±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols